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Compound of Interest

Compound Name:
3-(3,5-

Dimethoxybenzyl)cyclohexanone

Cat. No.: B1325437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for researchers and

professionals interested in the procurement and application of 3-(3,5-
Dimethoxybenzyl)cyclohexanone in a laboratory setting. This document provides a summary

of available suppliers, key technical data, an overview of its synthesis, and insights into its

biological activities and potential research applications.

Core Compound Information
3-(3,5-Dimethoxybenzyl)cyclohexanone is a synthetic organic compound with the molecular

formula C₁₅H₂₀O₃.[1] It belongs to the ketone and aromatic ether classes of organic molecules.

[1] Its structure features a cyclohexanone ring substituted at the 3-position with a 3,5-

dimethoxybenzyl group.[1]
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Property Value

IUPAC Name
3-[(3,5-dimethoxyphenyl)methyl]cyclohexan-1-

one[1]

CAS Number 898785-03-0[1]

Molecular Formula C₁₅H₂₀O₃[1]

Molecular Weight 248.32 g/mol [1]

Canonical SMILES COC1=CC(CC2CCCC(=O)C2)=CC(OC)=C1

Research-Grade Suppliers
For researchers requiring 3-(3,5-Dimethoxybenzyl)cyclohexanone for their studies, several

chemical suppliers offer this compound in various quantities and purities. It is imperative to

consult the respective supplier's certificate of analysis for lot-specific data.

Supplier Product Code Purity
Available
Quantities

Benchchem 898785-03-0 - -

Fluorochem F203846 97.0%[2] 1 g, 2 g[3]

CymitQuimica - 97.0%[2] -

Data is subject to change. Please verify with the supplier.

Synthesis Overview
The synthesis of 3-(3,5-Dimethoxybenzyl)cyclohexanone can be achieved through various

organic synthesis routes. A common method involves the reaction of 3,5-dimethoxybenzyl

chloride with cyclohexanone in the presence of a base.[1] Another reported synthetic pathway

is the bromination of 3,5-dimethoxybenzyl alcohol followed by coupling with a cyclohexanone

derivative.[1]

Below is a comparative table of synthetic routes based on available information:
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Method Yield Key Conditions

Bromination + Coupling ~84%
PBr₃, -10 °C, silica gel

purification[1]

Wittig-Horner-Emmons 62% Triethyl phosphite, 160 °C[1]

Experimental Protocols & Workflow
While specific, detailed experimental protocols for the application of 3-(3,5-
Dimethoxybenzyl)cyclohexanone are proprietary to individual research labs, a general

workflow for its characterization and initial biological screening can be outlined.
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Compound Acquisition & Preparation

Structural Verification In Vitro Biological Screening

Mechanism of Action Studies

Procure from Supplier

Verify Purity (e.g., HPLC)

Prepare Stock Solutions (e.g., in DMSO)

¹H and ¹³C NMR Spectroscopy Mass Spectrometry (MS) Cell-based Assays (e.g., Cytotoxicity, Proliferation) Target-based Assays (e.g., Enzyme Inhibition)

Confirm Molecular Weight and Structure Determine IC₅₀ or EC₅₀

Western Blot for Pathway Analysis Gene Expression Analysis (e.g., qPCR)

Elucidate Biological Pathway

Click to download full resolution via product page

A general experimental workflow for the characterization and screening of 3-(3,5-
Dimethoxybenzyl)cyclohexanone.

Biological Activity and Potential Applications
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3-(3,5-Dimethoxybenzyl)cyclohexanone has been investigated for a range of biological

activities, making it a compound of interest for drug discovery and development.

Anti-inflammatory and Anti-cancer Properties
Research has indicated that this compound exhibits both anti-inflammatory and anti-cancer

properties.[1] Its mechanism of action has been linked to the inhibition of the NF-κB (nuclear

factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[1] The NF-κB

pathway is a critical regulator of inflammatory responses and cell survival, and its dysregulation

is implicated in various diseases, including cancer and chronic inflammatory conditions.

In a study involving MCF-7 breast cancer cells, 3-(3,5-Dimethoxybenzyl)cyclohexanone was

found to induce apoptosis (programmed cell death) and cause cell cycle arrest at the G2/M

phase.[1] Furthermore, in an in vivo study using a carrageenan-induced paw edema model in

rats, the compound demonstrated a significant reduction in inflammation.[1]

3-(3,5-Dimethoxybenzyl)cyclohexanone IKK ComplexInhibits IκBαPhosphorylates

NF-κB (p50/p65)
Inhibits

Ubiquitination & Degradation

NucleusTranslocation Pro-inflammatory
Gene Expression

Activates

Click to download full resolution via product page

Inhibition of the NF-κB signaling pathway by 3-(3,5-Dimethoxybenzyl)cyclohexanone.

Potential as an Anesthetic or Analgesic
Due to its structural similarity to ketamine, a well-known anesthetic and analgesic, 3-(3,5-
Dimethoxybenzyl)cyclohexanone is also a subject of research in the field of anesthetics and

pain management.[1] Further investigation is required to fully elucidate its potential in this area.

Conclusion
3-(3,5-Dimethoxybenzyl)cyclohexanone is a versatile research compound with demonstrated

anti-inflammatory and anti-cancer properties, potentially acting through the inhibition of the NF-

κB signaling pathway. Its availability from multiple suppliers facilitates its use in a wide range of
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research applications, from fundamental biological studies to preclinical drug development. The

information provided in this guide serves as a foundational resource for scientists and

researchers embarking on studies involving this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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